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A Note on Nomenclature: Initial searches for "4-Methanesulfinylphenethyl bromide" did not
yield a known chemical entity. This guide will focus on the closely related and commercially
available compound, 4-Methylphenethyl bromide, which is likely the intended subject of
interest. This document will provide a comprehensive overview of its chemical properties,
synthesis, and applications, particularly for researchers, scientists, and professionals in drug
development.

Core Compound Identification and Properties

4-Methylphenethyl bromide is an organobromine compound that serves as a valuable building
block in organic synthesis. Its structure features a phenethyl group with a methyl substituent at
the para position of the benzene ring and a bromine atom attached to the ethyl side chain.

Chemical Formula and Molecular Weight

The chemical formula for 4-Methylphenethyl bromide is CoH11Br.[1][2] Its molecular weight is
199.09 g/mol .[1][2]

Physicochemical Properties
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A summary of the key physicochemical properties of 4-Methylphenethyl bromide is presented in

the table below.

Property Value Source
CAS Number 6529-51-7 [1]
Linear Formula CH3CeH4CH2CH2Br

Appearance Clear, colorless oll [3]
Density 1.306 g/mL at 25 °C [2]
Boiling Point 100-101 °C at 9 mmHg

Refractive Index n20/D 1.550

Flash Point 110 °C (closed cup)

Structural Representation

The two-dimensional structure of 4-Methylphenethyl

bromide is depicted below.

Caption: 2D Structure of 4-Methylphenethyl bromide.

Synthesis and Mechanistic Insights

The synthesis of 4-Methylphenethyl bromide can be

achieved through several established

organic chemistry methodologies. A common and effective approach involves the bromination

of 4-methylphenethyl alcohol.

Synthetic Pathway

The overall synthetic transformation is illustrated in the following diagram:

4-Methylph hyl alcohol o
ethylphenethyl alcoho Bromination

4-Methylphenethyl bromide) .. Byproduct formation. Phosphorous acid (HsPOs)

__________ »
Phosphorus tribromide (PBrs)
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Caption: Synthetic pathway for 4-Methylphenethyl bromide.

Detailed Experimental Protocol

Materials:

4-Methylphenethyl alcohol

e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether

» Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, separatory funnel,
rotary evaporator.

Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 4-methylphenethyl alcohol in anhydrous diethyl ether.

e Cool the solution in an ice bath to 0 °C.

e Slowly add phosphorus tribromide dropwise to the stirred solution. An exothermic reaction
will occur. Maintain the temperature below 10 °C during the addition.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC).

o Carefully quench the reaction by slowly pouring the mixture over ice.
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» Transfer the mixture to a separatory funnel and wash sequentially with cold water, saturated
sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be further purified by vacuum distillation to yield pure 4-
Methylphenethyl bromide as a colorless oil.[3]

Causality Behind Experimental Choices:
e Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.
e Anhydrous Solvents: Phosphorus tribromide reacts violently with water.

o Controlled Addition at Low Temperature: The reaction is exothermic, and slow addition at 0
°C helps to control the reaction rate and prevent the formation of byproducts.

o Aqueous Workup: The washing steps are crucial to remove unreacted reagents and acidic
byproducts. Sodium bicarbonate neutralizes any remaining acid.

Role in Drug Discovery and Development

Organobromine compounds, such as 4-Methylphenethyl bromide, are important intermediates
in the synthesis of pharmaceuticals. The presence of the bromine atom provides a reactive
handle for various coupling reactions, while the methyl group can influence the
pharmacokinetic and pharmacodynamic properties of a molecule.

The "Magic Methyl" Effect

The introduction of a methyl group, often referred to as the "magic methyl" effect in medicinal
chemistry, can have profound and sometimes unpredictable effects on a drug candidate's
properties.[4] These effects can include:

 Increased Potency: The methyl group can enhance binding to the target protein through
favorable hydrophobic interactions.
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e Improved Metabolic Stability: A strategically placed methyl group can block sites of metabolic
attack by cytochrome P450 enzymes, thereby increasing the drug's half-life.

o Enhanced Selectivity: The steric bulk of the methyl group can favor binding to the desired
target over off-targets.

Bromine in Medicinal Chemistry

The bromine atom in 4-Methylphenethyl bromide is a versatile functional group for drug design.
[5] Its utility stems from:

o Leaving Group Ability: Bromide is an excellent leaving group in nucleophilic substitution
reactions, allowing for the facile introduction of other functional groups.

» Halogen Bonding: The bromine atom can participate in halogen bonding, a non-covalent
interaction that can contribute to the binding affinity of a ligand to its protein target.[5]

» Bioisosteric Replacement: Bromine can be used as a bioisostere for other groups to
modulate a compound's physicochemical properties.

The combination of the "magic methyl" and the reactive bromide in one molecule makes 4-
Methylphenethyl bromide a valuable starting material for the synthesis of a diverse range of
biologically active compounds.

Spectroscopic Characterization

The structure of 4-Methylphenethyl bromide can be confirmed using various spectroscopic
techniques. While a complete, curated set of spectra is not publicly available, the expected
spectral features are outlined below.
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Spectroscopic Technique Expected Features

- Aromatic protons (AA'BB' system) in the range

of 7.0-7.3 ppm. - A singlet for the methyl group

protons around 2.3 ppm. - Two triplets for the
1H NMR _ _

ethyl side chain protons, one around 3.0 ppm

(CH:z adjacent to the aromatic ring) and another

around 3.5 ppm (CH:z adjacent to the bromine).

- Aromatic carbon signals between 125-140
ppm. - A signal for the methyl carbon around 21

13C NMR ppm. - Signals for the ethyl side chain carbons,
one around 38 ppm (CHz) and another around
33 ppm (CH2Br).

- C-H stretching of the aromatic ring just above
3000 cm™1, - C-H stretching of the alkyl groups
just below 3000 cm~1. - C=C stretching of the
'R Spectroscopy aromatic ring in the 1450-1600 cm~1 region. - A
C-Br stretching absorption in the fingerprint

region (typically 500-600 cm~1).

- Amolecular ion peak (M*) and an M+2 peak of
Mass Spectrometry nearly equal intensity, which is characteristic of

a compound containing one bromine atom.

Safety and Handling

4-Methylphenethyl bromide is classified as a hazardous substance. It is an acute toxicant if
swallowed, causes skin irritation, and may cause respiratory irritation. It is crucial to handle this
compound with appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, in a well-ventilated fume hood.

Conclusion

4-Methylphenethyl bromide is a key synthetic intermediate with significant applications in
organic synthesis and drug discovery. Its unique combination of a reactive bromide and a
strategically placed methyl group makes it a valuable precursor for the development of novel
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therapeutic agents. A thorough understanding of its properties, synthesis, and reactivity is
essential for its effective and safe utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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